BE“GHE Foundational & Exploratory

Check Availability & Pricing

Introduction: The Quinoline Scaffold in Modern
Research

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

3,4-Dibromo-6-chloro-8-
Compound Name:

methylquinoline
CAS No.: 1211751-43-7
Cat. No.: B578024

Get Quote

The quinoline ring system, a fusion of a benzene and a pyridine ring, is a privileged scaffold in

medicinal chemistry and materials science.[1][2] First isolated from coal tar in 1834, quinoline
and its derivatives have since been identified in numerous natural alkaloids and have become
the foundation for a wide array of synthetic compounds with significant pharmacological
activities.[1] These activities are broad and impactful, including anti-malarial (e.g., chloroquine),
antibacterial (e.g., ciprofloxacin), anticancer (e.g., camptothecin), and anti-inflammatory
properties.[1][3][4]

The biological and chemical properties of quinoline derivatives can be finely tuned by
introducing various substituents at different positions on the ring system.[2] Halogenation, in
particular, is a powerful strategy to modulate a molecule's lipophilicity, metabolic stability, and
binding interactions with biological targets. This guide focuses on a specific, potentially novel
derivative: 3,4-Dibromo-6-chloro-8-methylquinoline. While a dedicated CAS (Chemical
Abstracts Service) number for this exact structure is not readily found in major chemical
databases, this guide will provide a comprehensive technical overview based on established
principles of quinoline chemistry. We will cover its systematic nomenclature, propose a viable
synthetic route, predict its physicochemical and spectroscopic properties, discuss potential
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applications, and outline essential safety protocols. This document is intended for researchers,
scientists, and professionals in drug development who are exploring the vast chemical space of
substituted quinolines.

Nomenclature and Structural Representation

The systematic IUPAC name for the target compound is 3,4-Dibromo-6-chloro-8-
methylquinoline. Its structure consists of a quinoline core with bromine atoms at positions 3
and 4, a chlorine atom at position 6, and a methyl group at position 8.

Table 1: Compound Identification

Systematic Name 3,4-Dibromo-6-chloro-8-methylquinoline
Molecular Formula C10HsBr2CIN

Molecular Weight 334.42 g/mol

CAS Number Not assigned or not publicly available

graph "chemical structure" {
layout=neato;

node [shape=plaintext];

edge [style=bold];

// Define atom positions

N1 [pos="0,0.866!", label="N"1;

C2 [pos="1,1.732'", label="C"];

C3 [pos="2,1.732!", label="C"1;

C4 [pos="2.5,0.866!", label="C"];
C4a [pos="2,0!", label="C"];

C5 [pos="3,-0.866!", label="C"];
C6 [pos="2.5,-1.732!", label="C"];
C7 [pos="1.5,-1.732!", label="C"];
C8 [pos="1,-0.866!", label="C"1;
C8a [pos="1,0!", label="C"];
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// Define substituent positions

Br3 [pos="3,2.598!", label="Br"];

Br4 [pos="3.5,0!", label="Br"];

Cl6 [pos="3.5,-2.598!", label="Cl1"];
CH3 8 [pos="0,-1.732!", label="CH3"];

// Draw bonds

N1 -- C2;
C2 -- C3;
C3 -- (C4;
C4 -- (Cda;
Cd4a -- (C8a;
C8a -- NI1;
Cd4a -- C5;
C5 -- Cb;
c6 -- C7;
C7 -- C8;
C8 -- (C8a;

// Double bonds

edge [style=double];

C2 -- N1 [style=solid];
C3 -- C4 [style=solid];
Cd4a -- C5 [style=solid];
C6 -- C7 [style=solid];
C8 -- (C8a [style=solid];

// Substituent bonds
edge [style=solid];
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C3 -- Br3;
C4 -- Br4;
C6 -- Clo;
C8 -- CH3 8;

// Add labels for ring positions

pos 2 [pos="0.7,2.1!", label="2", fontsize=10];
pos 3 [pos="2.3,2.1!", label="3", fontsize=10];
pos 4 [pos="3.1,1.1!", label="4", fontsize=10];
pos 5 [pos="3.6,-0.866!", label="5", fontsize=10];
pos 6 [pos:="2.8,-2.1!", label="6", fontsize=10];
pos 7 [pos="1.2,-2.1!", label="7", fontsize=10];
pos 8 [pos="0.4,-1.1!", label="8", fontsize=10];

}

Caption: Chemical structure of 3,4-Dibromo-6-chloro-8-methylquinoline.

Proposed Synthetic Pathway

The synthesis of polysubstituted quinolines often involves a multi-step sequence, starting with
the construction of a less substituted quinoline core, followed by regioselective
functionalization. A plausible route to 3,4-Dibromo-6-chloro-8-methylquinoline is proposed
below, based on established synthetic methodologies for quinolines.[5][6][7]

Step 1: Skraup Synthesis of 6-Chloro-8-methylquinoline

The Skraup synthesis is a classic method for constructing the quinoline core. In this step, 4-
chloro-2-methylaniline would be reacted with glycerol, an oxidizing agent (such as arsenic
pentoxide or nitrobenzene), and sulfuric acid. The reaction proceeds through a series of steps
including dehydration of glycerol to acrolein, Michael addition of the aniline, cyclization, and
finally oxidation to form the aromatic quinoline ring.

Step 2: Dibromination of 6-Chloro-8-methylquinoline

The final step is the introduction of two bromine atoms at the 3 and 4 positions of the quinoline
ring. This can be achieved through electrophilic bromination. The existing substituents on the
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benzene ring (the chloro and methyl groups) will influence the reactivity of the pyridine ring.
The bromination is likely to proceed via an addition-elimination mechanism on the more
electron-rich pyridine moiety of the quinoline system.

4-Chloro-2-methylaniline

Skraup Synthesis
6-Chloro-8-methylquinoline Electrophilic

Bromination
Glycerol, H2SOa4,
Oxidizing Agent (e.g., As20s) 3,4-Dibromo-6-chloro-8-methylquinoline
Brz / suitable solvent

3,4-Dibromo-6-chloro-8-methylquinoline

Fluorescent & Electronic
Properties

Potential for
Tyrosine Kinase Inhibition

Broad-spectrum
ctivity Potential

Anticancer Agents Antimicrobial Agents Materials Science

Click to download full resolution via product page
Caption: Potential research applications of the target quinoline derivative.

Safety and Handling

As a halogenated aromatic heterocyclic compound, 3,4-Dibromo-6-chloro-8-methylquinoline
should be handled with care in a well-ventilated laboratory, preferably within a fume hood.
Although specific toxicity data for this compound is unavailable, general precautions for
handling halogenated quinolines should be followed. [8][9] Personal Protective Equipment
(PPE):

o Eye Protection: Safety glasses or goggles are mandatory.
» Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn.

» Body Protection: A lab coat is required.
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Handling and Storage:

« Avoid inhalation of dust or vapors. [10]* Avoid contact with skin and eyes. [9]* Store in a
tightly sealed container in a cool, dry place away from incompatible materials such as strong
oxidizing agents. [8] First Aid Measures:

 In case of skin contact: Wash immediately with plenty of soap and water.

 In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.

 If inhaled: Move to fresh air. If breathing is difficult, give oxygen.

« If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.

Conclusion

3,4-Dibromo-6-chloro-8-methylquinoline represents an intriguing target for chemical
synthesis and biological evaluation. While its specific properties are yet to be experimentally
determined, its structure, based on the versatile quinoline scaffold, suggests significant
potential in medicinal chemistry and materials science. This guide provides a foundational
framework for researchers interested in exploring this and other polysubstituted quinolines,
from a plausible synthetic strategy to predicted properties and critical safety considerations.
Further research into the synthesis and characterization of this compound is warranted to
unlock its full potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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